2-Methyl-5-(thiophen-2-ylmethylsulfamoyl)benzoic acid

• IUPAC Name: 2-methyl-5-(thiophen-2-ylmethylsulfamoyl)benzoic acid
• InChI: InChI=1S/C13H13NO4S2/c1-9-4-5-11(7-12(9)13(15)16)20(17,18)14-8-10-3-2-6-19-10/h2-7,14H,8H2,1H3,(H,15,16)
• InChI Key: KZBQCACVOYEPRO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)NCC2=CC=CS2)C(=O)O
• Molecular Formula: C13H13NO4S2
• Molecular Weight: 311.4 g/mol

Description

2-Methyl-5-(thiophen-2-ylmethylsulfamoyl)benzoic acid, also known as MTMSB, is a chemical compound that has been studied extensively for its potential therapeutic applications. MTMSB is a sulfonamide derivative that has been shown to have a wide range of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of 2-Methyl-5-(thiophen-2-ylmethylsulfamoyl)benzoic acid is not fully understood, but it is believed to involve inhibition of certain enzymes and signaling pathways that are involved in cell growth and proliferation. 2-Methyl-5-(thiophen-2-ylmethylsulfamoyl)benzoic acid has been shown to inhibit the activity of histone deacetylases, which play a role in regulating gene expression and cell differentiation.
Biochemical and Physiological Effects:
2-Methyl-5-(thiophen-2-ylmethylsulfamoyl)benzoic acid has been shown to have a wide range of biochemical and physiological effects, including antiproliferative, anti-inflammatory, and analgesic properties. It has also been shown to have antioxidant activity and to modulate the immune system.

Advantages and Limitations for Lab Experiments

One advantage of using 2-Methyl-5-(thiophen-2-ylmethylsulfamoyl)benzoic acid in lab experiments is its relatively low toxicity, which makes it a safer alternative to other compounds that have similar effects. Additionally, 2-Methyl-5-(thiophen-2-ylmethylsulfamoyl)benzoic acid has been shown to be stable under a variety of conditions, which makes it easier to work with in the lab. One limitation of using 2-Methyl-5-(thiophen-2-ylmethylsulfamoyl)benzoic acid is its relatively low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several potential future directions for research on 2-Methyl-5-(thiophen-2-ylmethylsulfamoyl)benzoic acid. One area of interest is its potential use in the treatment of cancer, particularly in combination with other chemotherapy drugs. Additionally, further research is needed to fully understand the mechanism of action of 2-Methyl-5-(thiophen-2-ylmethylsulfamoyl)benzoic acid and to identify potential targets for therapeutic intervention. Finally, there is potential for 2-Methyl-5-(thiophen-2-ylmethylsulfamoyl)benzoic acid to be used as a diagnostic tool in imaging studies, which could help to improve the accuracy and specificity of cancer diagnosis.

Synthesis Methods

2-Methyl-5-(thiophen-2-ylmethylsulfamoyl)benzoic acid can be synthesized through a multi-step process that involves the reaction of 2-methyl-5-nitrobenzoic acid with thiophen-2-ylmethylamine, followed by reduction of the resulting nitro compound and subsequent sulfonation. The final product is obtained through recrystallization and purification.

Scientific Research Applications

2-Methyl-5-(thiophen-2-ylmethylsulfamoyl)benzoic acid has been studied extensively for its potential therapeutic applications, particularly in the treatment of cancer and other diseases. It has been shown to have antiproliferative effects on cancer cells, as well as anti-inflammatory and analgesic properties. Additionally, 2-Methyl-5-(thiophen-2-ylmethylsulfamoyl)benzoic acid has been investigated for its potential use as a diagnostic tool in imaging studies.